Cas no 30675-03-7 (Tricyclo[3.3.1.13,7]decane-1,3-diaceticacid, a1,a3-dichloro-5,7-dimethyl-)

• Product Name: Tricyclo[3.3.1.13,7]decane-1,3-diaceticacid, a1,a3-dichloro-5,7-dimethyl-
• CAS No: 30675-03-7
• MF: C₁₆H₂₂Cl₂O₄
• MW: 349.249483585358
• CID: 318175
• PubChem ID: 429458
• Update Time: 2025-04-19

Tricyclo[3.3.1.13,7]decane-1,3-diaceticacid, a1,a3-dichloro-5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1,3-diaceticacid, a1,a3-dichloro-5,7-dimethyl-
• 2-[3-[carboxy(chloro)methyl]-5,7-dimethyl-1-adamantyl]-2-chloroacetic acid
• DTXSID90330444
• NSC255321
• NSC-255321
• 30675-03-7

• Inchi： 1S/C16H22Cl2O4/c1-13-3-14(2)6-15(4-13,9(17)11(19)20)8-16(5-13,7-14)10(18)12(21)22/h9-10H,3-8H2,1-2H3,(H,19,20)(H,21,22)
• InChI Key： USTSJYGYDXSYRI-UHFFFAOYSA-N
• SMILES： ClC(C(=O)O)C12CC3(C)CC(C)(CC(C(C(=O)O)Cl)(C3)C1)C2

Computed Properties

• Exact Mass: 348.08966
• Monoisotopic Mass: 348.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.445
• Boiling Point: 489.5°C at 760 mmHg
• Flash Point: 249.8°C
• Refractive Index: 1.598
• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives